Cas no 1122091-86-4 (2-(hydroxymethyl)-6-methyl-4-Pyridinecarboxamide)

• Product Name: 2-(hydroxymethyl)-6-methyl-4-Pyridinecarboxamide
• CAS No: 1122091-86-4
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 1099208
• Update Time: 2024-07-25

2-(hydroxymethyl)-6-methyl-4-Pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(hydroxymethyl)-6-methyl-4-Pyridinecarboxamide
• 2-hydroxymethyl-6-methyl-isonicotinamide
• 4-Pyridinecarboxamide, 2-(hydroxymethyl)-6-methyl-

• Inchi： 1S/C8H10N2O2/c1-5-2-6(8(9)12)3-7(4-11)10-5/h2-3,11H,4H2,1H3,(H2,9,12)
• InChI Key： QPMNKVOHGGHIMO-UHFFFAOYSA-N
• SMILES： C1(CO)=NC(C)=CC(C(N)=O)=C1

Computed Properties

• Exact Mass: 166.074
• Monoisotopic Mass: 166.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2A^2

Experimental Properties

• Density: 1.264±0.06 g/cm3(Predicted)
• Boiling Point: 303.8±42.0 °C(Predicted)
• pka: 13.13±0.10(Predicted)